5-bromo-2-(1H-indazol-3-yl)-3H-benzimidazole

• Molecular Formula: C14H9BrN4
• Molecular Weight: 313.15 g/mol
• IUPAC Name: 6-bromo-2-(1H-indazol-3-yl)-1H-benzimidazole
• InChI: InChI=1S/C14H9BrN4/c15-8-5-6-11-12(7-8)17-14(16-11)13-9-3-1-2-4-10(9)18-19-13/h1-7H,(H,16,17)(H,18,19)
• InChI Key: ZFVLILCEDHPSMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN2)C3=NC4=C(N3)C=C(C=C4)Br

Description

5-bromo-2-(1H-indazol-3-yl)-3H-benzimidazole is a useful research compound. Its molecular formula is C14H9BrN4 and its molecular weight is 313.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Starting with 643 mg of 1H-indazole-3-carboxaldehyde, 816 mg of 4-bromo-1,2-phenylenediamine, and 836.5 mg of sodium metabisulphite in 15 ml of dimethylformamide, and after purification by SPE (SCX phase, washing with methanol, extraction with 2N ammoniacal methanol) followed by a chromatography under pressure on silica, 939 mg of 5-bromo-2-(1H-indazol-3-yl)-3H-benzimidazole are obtained in the form of a brick-red powder.